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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B089636 Get Quote

An In-Depth Technical Guide to Diallyl 2,2'-oxydiethyl dicarbonate (CAS: 142-22-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diallyl 2,2'-oxydiethyl dicarbonate, commonly known as allyl diglycol carbonate (ADC) or by

its trade name CR-39®, is a monomer of significant interest in the field of polymer chemistry.[1]

[2] Its chemical structure, featuring two allyl groups, makes it highly suitable for polymerization

processes, leading to the formation of a transparent, lightweight, and durable thermoset

polymer.[1][3] This polymer, poly(allyl diglycol carbonate) (PADC), is renowned for its

exceptional optical clarity, high impact resistance, and resistance to wear and corrosion,

making it a superior alternative to traditional organic glass in many applications.[1][4]

The primary application of this monomer lies in the manufacturing of high-quality optical lenses.

[1][4][5] Beyond optics, it also serves as a crosslinking agent in coatings and inks, and as a

plasticizer and stabilizer in the plastics industry.[3] In the pharmaceutical field, its unique

chemical properties allow for its use in the synthesis of various pharmaceutical intermediates

and in the preparation of drug carriers and sustained-release agents.[3]

This technical guide provides a comprehensive overview of diallyl 2,2'-oxydiethyl
dicarbonate, including its chemical and physical properties, detailed experimental protocols for

its synthesis and polymerization, and a summary of its key applications.
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Chemical Identity
Identifier Value

IUPAC Name
2-[2-(prop-2-enoxycarbonyloxy)ethoxy]ethyl

prop-2-enyl carbonate

CAS Number 142-22-3[6][7][8]

Molecular Formula C12H18O7[6][7]

Molecular Weight 274.27 g/mol [7]

Synonyms
Allyl diglycol carbonate (ADC), Diethylene glycol

bis(allyl carbonate), CR-39[6][8][9]

InChI Key JHQVCQDWGSXTFE-UHFFFAOYSA-N[1]

SMILES C=CCOC(=O)OCCOCCOC(=O)OCC=C[10]

Physicochemical Properties
Diallyl 2,2'-oxydiethyl dicarbonate is a colorless to pale yellow, viscous liquid at room

temperature.[3] It has a high boiling point and low volatility and is soluble in a variety of organic

solvents.[3]
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Property Value Source(s)

Appearance Colorless or pale yellow liquid [3]

Melting Point -4 °C [6][7]

Boiling Point
160 °C at 2 torr (161 °C at 2

mm Hg)
[6][7]

Density 1.133 - 1.15 g/cm³ at 20-25 °C [6][7]

Refractive Index (n20/D) 1.449 - 1.451 [6][7]

Flash Point >230 °F (>110 °C) [7]

Water Solubility 2.36 g/L at 20 °C [5][11]

Vapor Pressure 0.009 Pa at 25 °C [5]

LogP 1.543 at 20 °C [5]

Synthesis of Diallyl 2,2'-oxydiethyl dicarbonate
The most common industrial method for the synthesis of diallyl 2,2'-oxydiethyl dicarbonate is

the esterification reaction between diethylene glycol and allyl chloroformate.[1] This reaction is

typically carried out in the presence of a base, such as pyridine, which acts as a scavenger for

the hydrochloric acid byproduct.[1]

Synthesis Workflow
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Reactants:
- Diethylene Glycol

- Allyl Chloroformate
- Base (e.g., Pyridine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CA1121829A - Continuous manufacture of allyl diglycol carbonate - Google Patents
[patents.google.com]

2. Efficient Preparation of Poly(allyl diglycol carbonate) (PADC) Nuclear Track Detectors: UV
Photopolymerization [mdpi.com]

3. US4108827A - Colorless allyl diglycol carbonate - Google Patents [patents.google.com]

4. EP0144782A2 - Polyol(allyl carbonate) compositions and polymerizates prepared
therefrom - Google Patents [patents.google.com]

5. Diallyl carbonate - Wikipedia [en.wikipedia.org]

6. US20120188503A1 - Eyeglass lens made of allyl diglycol carbonate resin - Google
Patents [patents.google.com]

7. Diallyl 2,2'-oxydiethyl dicarbonate | 142-22-3 | Benchchem [benchchem.com]

8. CN103113231A - Synthetic method of diallyl diethylene glycol carbonate - Google Patents
[patents.google.com]

9. apps.dtic.mil [apps.dtic.mil]

10. CA1135913A - Production process of lenses made of polymerizable synthetics resins -
Google Patents [patents.google.com]

11. syxbsyjg.com [syxbsyjg.com]

To cite this document: BenchChem. ["Diallyl 2,2'-oxydiethyl dicarbonate" CAS number 142-
22-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089636#diallyl-2-2-oxydiethyl-dicarbonate-cas-
number-142-22-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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